Cas no 4863-70-1 ( )
structure
Product Name:
CAS No:4863-70-1
MF:C16H15ClO
MW:258.742703676224
CID:932025
PubChem ID:229369
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-chlorophenyl)-3-phenylbutan-2-one
- NSC-23032
- DA-05526
- SCHEMBL3371208
- 4863-70-1
- NSC23032
- DTXSID20281778
- BRPUMIYBQYEVHM-UHFFFAOYSA-N
- 4-(4-chlorophenyl)-3-phenyl-2-Butanone
-
-
- Inchi: 1S/C16H15ClO/c1-12(18)16(14-5-3-2-4-6-14)11-13-7-9-15(17)10-8-13/h2-10,16H,11H2,1H3
- InChI Key: BRPUMIYBQYEVHM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CC(C(C)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 258.081
- Monoisotopic Mass: 258.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 4.2
Experimental Properties
- Density: 1.145
- Boiling Point: 339.8°C at 760 mmHg
- Flash Point: 207.6°C
- Refractive Index: 1.573
- PSA: 17.07000
- LogP: 4.25530
Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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